Abstract—A comprehensive study of the EP648 Ni-based superalloy obtained by selective laser melting followed by high-temperature annealing has been carried out. The macro- and microhardness have been studied, and the microstructure has been analyzed, while tests for brittle fracture resistance were carried out. The quantitative and qualitative analyses indicate possible structural deviations affecting the properties of products.

AbstractThere are two methods developed for determining residual stress in “hard” topocomposites coatings, characterized by the occurrence of an interfacial fracture at the coating–substrate interface during instrumental indenting. The novelty of the techniques lies in the analysis of the pyramidal indenter indentation diagram obtained as a result of a repeated indentation cycle. The results can be used in practice and in scientific research to quantify the type and value of uniaxial residual stresses in thin hard topocomposite coatings, the substrate material of which differs significantly in hardness from the coating material.

AbstractThe results of experimental studies concerning the plasma fusing of wear-resistant coatings on the worn surfaces of hollow parts serving as bodies of revolution. The influence of the plasmatron arc heat flux on the thermal cycle of the deposited wear-resistant coating is substantiated experimentally. For the coating deposition, we took a mixture of compressed air and hot hydrocarbons as the plasma-forming gas. We show experimentally that, in order to select the optimal thermal cycle of plasma fusing and to obtain the desired mechanical properties of the applied wear-resistant coating, we should change the parameters of the plasma fusing mode. Here, the plasmatron oscillation amplitude influences the recovered part of the temperature. The optimal thermal cycle constantly keeps the surface of the part heated and thus creates conditions for obtaining less stressed structures of the recovered part.

AbstractMetal products manufactured by means of additive technologies are usually characterized by unfavorable mechanical properties. Laser shock processing is mechanical processing of surfaces at a high strain rate, which hardens the near-surface layer and creates favorable mechanical properties. This work discusses the development of hybrid additive technology in combination with laser shock processing with additive technologies, and the role of laser shock processing in hybrid additive technology is analyzed using the finite element method. The results obtained demonstrate that the frequency of the hardened layer is a critical technological parameter influencing the redistribution of residual stresses, which strongly depends on the amount of heat released during 3D printing. Due to the results obtained, the hybrid additive technology developed occupies a position in various additive technologies and is promising for practical implementation as a new method for manufacturing high-quality metal products.

AbstractThe influence of external wave action on the filtration of the fluid from capillaries into the tissue surrounding the capillaries and from the tissue into the capillaries is considered. Two mechanisms for increasing the filtration rate are established: nonresonant, associated with the asymmetry of the change in the permeability of the capillary surface layer and the tissue surrounding the capillary at adjacent half-periods of wave actions, and resonant, associated with an increase in the pressure drop caused by a pulse wave in the capillary, and a synchronous and in-phase increase in permeability due to wave actions. The established effects can find application in medicine for the intensification of transcapillary exchange and microcirculation in the circulatory system.

AbstractOn the example of planar mechanisms with rotational pairs, a comparison is made of two types of graphs that describe their structure. Graphs G of the first type, corresponding to hinged-lever mechanisms, consist of vertices corresponding to the hinges of the mechanism, and of edges corresponding to its levers. The vertices of graphs \(\mathcal{G}\) of the second type correspond to links of the mechanism, and the edges correspond to kinematic pairs. It turns out that in the absence of combined hinges, the graphs G and \(\mathcal{G}\) are equivalent for describing the structure of mechanisms. In the presence of combined hinges, the graph graph \(\mathcal{G}\) and the graph \(\mathcal{G}{\kern 1pt} '\) obtained by its modification in the theory of mechanisms, in contrast to the graph G, do not provide complete information about the structure of the mechanism.

AbstractStructural metallographic studies of the VZh178P Ni-based superalloy after rotation friction welding performed using the PSTI-400 unique Russian-made setup are presented. The effect of individual welding parameters and their combinations are studied on the microstructure of welded joints of the heat-affected zone and the main material and Vickers microhardness in these areas. After preparing, welding, and cutting, the samples were heat-treated and the results were presented.

AbstractBased on the results of experimental observations, mathematical models of the impact of the factors under study on repression-wave colmatation are obtained. The values of the factors are established at which mud solutions acquire a higher resistance to sedimentation of the solid phase due to its concurrent dispersion increasing the efficiency of colmatation of absorbing hole sections.

AbstractThis article is devoted to the technology of automated robotic printing of large-sized products by granular plastic. It considers the development of the model for printing and the sequence of applying layers, taking into account the features of the printing process by the robot and the shape features. The printing parameters were determined through several experiments. Recommendations are given for obtaining high-quality products.

AbstractSpecific features of the calculations of the reliability of EP1M passenger AC electric locomotives are discussed. A graph of transitions of the passenger AC electric locomotive between different states has been developed. The operations of the passenger AC electric locomotive are described by a system of Kolmogorov–Chapman equations for the probabilities of different states. The operational states of the passenger AC electric locomotive are presented using a matrix that contains the intensities of the flows switching the system between its states.